Cas no 20628-33-5 (2-amino-5-nitrobenzenesulfonyl chloride)

• Product Name: 2-amino-5-nitrobenzenesulfonyl chloride
• CAS No: 20628-33-5
• MF: C₆H₅ClN₂O₄S
• MW: 236.632899045944
• CID: 1395024
• PubChem ID: 88624
• Update Time: 2025-04-20

2-amino-5-nitrobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-nitrobenzenesulfonyl chloride
• benzenesulfonyl chloride, 2-amino-5-nitro-
• SCHEMBL15976059
• 20628-33-5
• DTXSID8066634
• GIYARLIXINTLTK-UHFFFAOYSA-N

• Inchi： 1S/C6H5ClN2O4S/c7-14(12,13)6-3-4(9(10)11)1-2-5(6)8/h1-3H,8H2
• InChI Key： GIYARLIXINTLTK-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C=CC=1N)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 235.96595
• Monoisotopic Mass: 235.966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.687
• Boiling Point: 444.2°C at 760 mmHg
• Flash Point: 222.5°C
• Refractive Index: 1.632
• PSA: 103.3